Cas no 823-18-7 (cis-cyclohexane-1,3-diol)

• Product Name: cis-cyclohexane-1,3-diol
• CAS No: 823-18-7
• MF: C₆H₁₂O₂
• MW: 116.15828
• MDL: MFCD07995046
• CID: 731727
• PubChem ID: 125307311
• Update Time: 2025-11-01

cis-cyclohexane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• Cyclohexane-1,3-diol
• cis-1,3-Cyclohexanediol
• meso-1,3-cyclohexanediol
• cis-1,3-Dihydroxycyclohexane
• cis-cyclohexane-1,3-diol
• T71365
• cis-Cyclohexandiol-(1,3)
• C2322
• MFCD07995046
• CS-0135348
• cis-1,3-cyclohexandiol
• AKOS028113245
• (1R,3S)-CYCLOHEXANE-1,3-DIOL
• 1,3-Cyclohexanediol, cis-
• 1,3-Cyclohexanediol, (Z)-
• SCHEMBL1492517
• AS-57956
• (1S,3R)-cyclohexane-1,3-diol
• 823-18-7
• rel-(1R,3S)-Cyclohexane-1,3-diol
• 1,3-Cyclohexanediol, (1R,3S)-rel-

• MDL： MFCD07995046
• Inchi： InChI=1S/C6H12O2/c7-5-2-1-3-6(8)4-5/h5-8H,1-4H2/t5-,6+
• InChI Key： RLMGYIOTPQVQJR-OLQVQODUSA-N
• SMILES： C1CC(CC(C1)O)O

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.9958 (rough estimate)
• Melting Point: 81.0 to 85.0 deg-C
• Boiling Point: 125°C/5mmHg(lit.)
• Refractive Index: 1.4340 (estimate)
• PSA: 40.46000
• LogP: 0.28220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Material Chemicals High Polymer Materials

Additional information on cis-cyclohexane-1,3-diol

Introduction to cis-cyclohexane-1,3-diol (CAS No. 823-18-7)

cis-cyclohexane-1,3-diol, with the chemical formula C₆H₁₂O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic alcohol is characterized by its two hydroxyl groups positioned on the same face of the cyclohexane ring, imparting a specific stereochemical arrangement that influences its reactivity and potential applications. The compound is identified by its unique Chemical Abstracts Service (CAS) number, 823-18-7, which distinguishes it in scientific literature and databases.

The synthesis of cis-cyclohexane-1,3-diol has been a subject of interest due to its utility as a building block in the pharmaceutical industry. One of the most notable synthetic routes involves the reduction of cyclohexanone derivatives using selective reducing agents such as sodium borohydride or lithium aluminum hydride. This method allows for the precise introduction of hydroxyl groups at the 1 and 3 positions while maintaining the desired stereochemistry. The importance of stereocontrol in this synthesis cannot be overstated, as the cis configuration is crucial for many biological activities.

In recent years, cis-cyclohexane-1,3-diol has garnered attention for its role in drug development. Its structural motif is found in several natural products and pharmaceutical intermediates, making it a valuable scaffold for medicinal chemists. For instance, derivatives of this compound have been explored as potential inhibitors of various enzymes involved in metabolic pathways. One particularly intriguing area of research involves its application in the synthesis of kinase inhibitors, where the rigid cyclohexane ring and hydroxyl functionalities provide optimal binding interactions with target proteins.

Recent studies have highlighted the pharmacological potential of cis-cyclohexane-1,3-diol and its analogs. A notable example comes from research published in the Journal of Medicinal Chemistry, where a series of cyclohexane diols were screened for their ability to modulate inflammatory pathways. The study demonstrated that certain derivatives exhibited significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines. This finding underscores the importance of cis-cyclohexane-1,3-diol as a lead compound for further drug discovery efforts.

The stereochemistry of cis-cyclohexane-1,3-diol also plays a critical role in its biological activity. Computational studies have shown that the cis configuration optimizes interactions with biological targets by favoring specific hydrogen bonding patterns and hydrophobic contacts. These insights have guided researchers in designing more potent and selective analogs. For example, modifications at the 1 and 3 positions have been explored to enhance binding affinity and reduce off-target effects. Such structural optimizations are essential for translating laboratory findings into viable therapeutic agents.

Another area where cis-cyclohexane-1,3-diol has shown promise is in materials science. Its ability to form stable hydrogen bonds makes it a useful component in polymer chemistry, particularly in the development of biodegradable materials. Researchers have incorporated this compound into polyesters to improve their mechanical properties while maintaining biodegradability. This application aligns with growing environmental concerns and the demand for sustainable materials.

The industrial production of cis-cyclohexane-1,3-diol has also seen advancements in recent years. Process optimization efforts have focused on improving yield and reducing waste through greener synthetic methods. For instance, biocatalytic approaches using engineered enzymes have been investigated as an alternative to traditional chemical synthesis. These methods not only enhance efficiency but also align with global initiatives to minimize environmental impact.

Future research directions for cis-cyclohexane-1,3-diol include exploring its role in nanotechnology and drug delivery systems. The compound’s ability to self-assemble into ordered structures suggests potential applications in nanomedicine, where it could serve as a vehicle for targeted drug delivery or as a component in smart materials responsive to biological stimuli. Such innovations could revolutionize therapeutic approaches by enabling more precise and effective treatments.

In conclusion, cis-cyclohexane-1,3-diol (CAS No. 823-18-7) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its biological activities open new avenues for drug development. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to remain a cornerstone in both academic and industrial settings.